N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(3-methoxypropyl)-4-[(4-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C20H26N2O4S/c1-16-5-7-17(8-6-16)15-22(27(3,24)25)19-11-9-18(10-12-19)20(23)21-13-4-14-26-2/h5-12H,4,13-15H2,1-3H3,(H,21,23)
• InChI Key: HPHCFWWOANSHCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C2=CC=C(C=C2)C(=O)NCCCOC)S(=O)(=O)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide, also known as MPMB, is a chemical compound that has gained significant attention in scientific research. MPMB is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and inflammation.

Mechanism of Action

N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide acts as a selective antagonist of TRPV1 channels, which are involved in the detection of noxious stimuli such as heat, acid, and capsaicin. TRPV1 channels are also activated by endogenous molecules such as anandamide, which is an endocannabinoid that produces analgesia and anti-inflammatory effects. N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide blocks the activation of TRPV1 channels by binding to a specific site on the channel, thereby preventing the influx of calcium ions and the release of neuropeptides such as substance P. This mechanism of action underlies the analgesic and anti-inflammatory effects of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide.
Biochemical and Physiological Effects
The blockade of TRPV1 channels by N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has several biochemical and physiological effects. N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has been shown to reduce the release of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α in animal models of inflammation. Furthermore, N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has been reported to reduce the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the production of inflammatory mediators. These findings suggest that N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide may have a broad anti-inflammatory effect by targeting multiple pathways involved in inflammation.

Advantages and Limitations for Lab Experiments

N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has several advantages for lab experiments. It is a highly selective antagonist of TRPV1 channels, which makes it a useful tool for studying the role of TRPV1 channels in pain and inflammation. Furthermore, N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has been shown to be effective in reducing pain and inflammation in animal models, which suggests that it may have translational potential for the development of new drugs. However, there are also some limitations to the use of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide in lab experiments. N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has a relatively short half-life, which may limit its duration of action in vivo. Furthermore, the pharmacokinetics and pharmacodynamics of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide have not been fully characterized, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide. First, the pharmacokinetics and pharmacodynamics of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide need to be fully characterized to determine its optimal dosing regimen and duration of action. Second, the efficacy and safety of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide need to be evaluated in clinical trials to determine its translational potential for the development of new analgesic and anti-inflammatory drugs. Third, the role of TRPV1 channels in other physiological and pathological processes needs to be investigated to determine the potential therapeutic applications of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide beyond pain and inflammation. Fourth, the development of more potent and selective TRPV1 antagonists may provide new tools for the study of TRPV1 channels and new therapeutic options for the treatment of pain and inflammation.
Conclusion
In conclusion, N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide is a selective antagonist of TRPV1 channels that has gained significant attention in scientific research. N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has shown promising results in reducing pain and inflammation in animal models, and it may have translational potential for the development of new analgesic and anti-inflammatory drugs. However, further research is needed to fully characterize the pharmacokinetics and pharmacodynamics of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide and to evaluate its efficacy and safety in clinical trials. The study of N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide and other TRPV1 antagonists may provide new insights into the role of TRPV1 channels in health and disease and new therapeutic options for the treatment of pain and inflammation.

Scientific Research Applications

N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in pain management and inflammation. TRPV1 channels are expressed in sensory neurons and play a crucial role in nociception and neurogenic inflammation. N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has been shown to block TRPV1 channels and attenuate pain and inflammation in animal models. Furthermore, N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide has been reported to be effective in reducing neuropathic pain and inflammatory pain in rodents. These findings suggest that N-(3-methoxypropyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide may be a promising candidate for the development of new analgesic and anti-inflammatory drugs.